3-(Diphenylmethylene)-1-[2-(4-phenyl-1-piperazinyl)ethyl]-2,5-pyrrolidinedione

• Molecular Formula: C29H29N3O2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 3-benzhydrylidene-1-[2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C29H29N3O2/c33-27-22-26(28(23-10-4-1-5-11-23)24-12-6-2-7-13-24)29(34)32(27)21-18-30-16-19-31(20-17-30)25-14-8-3-9-15-25/h1-15H,16-22H2
• InChI Key: SDEFLOZFNIEWNL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCN2C(=O)CC(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC=CC=C5

Description

3-(Diphenylmethylene)-1-[2-(4-phenyl-1-piperazinyl)ethyl]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications. This compound is also known as DPPD and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPPD is not fully understood. However, it is believed to work by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. DPPD has also been shown to modulate the activity of various enzymes and proteins, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DPPD has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidneys. DPPD has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPPD in lab experiments is its unique structure and potential therapeutic applications. However, one limitation of using DPPD is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DPPD. One area of interest is the development of more efficient synthesis methods that can produce DPPD in larger quantities. Another area of research is the investigation of DPPD's potential applications in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of DPPD and its effects on various biological systems.
In conclusion, DPPD is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential therapeutic applications of DPPD.

Synthesis Methods

The synthesis of DPPD can be achieved through various methods. One of the most common methods involves a reaction between 2,5-pyrrolidinedione and 4-phenyl-1-piperazine in the presence of diphenylmethane. This reaction results in the formation of DPPD. Other methods involve the use of different reagents and solvents to achieve the same result.

Scientific Research Applications

DPPD has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. DPPD has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.